Cas no 16345-80-5 (Benzenemethanaminium,N-methyl-N,N-dioctyl-, chloride (1:1))
16345-80-5 structure
Product Name:Benzenemethanaminium,N-methyl-N,N-dioctyl-, chloride (1:1)
CAS No:16345-80-5
MF:C24H44ClN
MW:382.065866470337
CID:200561
PubChem ID:21149377
Update Time:2025-04-19
Benzenemethanaminium,N-methyl-N,N-dioctyl-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N-methyl-N,N-dioctyl-, chloride (1:1)
- benzylmethyldioctylammonium chloride
- N-octyl-N-(2-phenylethyl)octan-1-aminium chloride
- DTXSID70936827
- NS00054944
- EINECS 240-410-9
- benzyl-methyl-dioctylazanium;chloride
- 16345-80-5
- N-Benzyl-N-methyl-N-octyloctan-1-aminium chloride
- SCHEMBL3027039
-
- Inchi: 1S/C24H44N.ClH/c1-4-6-8-10-12-17-21-25(3,22-18-13-11-9-7-5-2)23-24-19-15-14-16-20-24;/h14-16,19-20H,4-13,17-18,21-23H2,1-3H3;1H/q+1;/p-1
- InChI Key: RBTBCRUCRQHZLB-UHFFFAOYSA-M
- SMILES: [Cl-].[N+](C)(CC1C=CC=CC=1)(CCCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 336.972
- Monoisotopic Mass: 381.316
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 17
- Complexity: 241
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: 438.1°C at 760 mmHg
- Flash Point: 193.5°C
- PSA: 5.9
Benzenemethanaminium,N-methyl-N,N-dioctyl-, chloride (1:1) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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